N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide

• Molecular Formula: C20H23ClN2O4
• Molecular Weight: 390.9 g/mol
• IUPAC Name: N-[4-[[2-(4-chloro-3-methylphenoxy)acetyl]amino]-2-methoxyphenyl]-2-methylpropanamide
• InChI: InChI=1S/C20H23ClN2O4/c1-12(2)20(25)23-17-8-5-14(10-18(17)26-4)22-19(24)11-27-15-6-7-16(21)13(3)9-15/h5-10,12H,11H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key: DUGBMOJHWWTFAS-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC)Cl

Description

N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide, also known as CR845, is a kappa opioid receptor agonist that has been developed as a potential treatment for various types of pain. It has been shown to be effective in preclinical and clinical studies, and is currently being evaluated in phase III clinical trials for the treatment of chronic kidney disease-associated pruritus.

Mechanism of Action

N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide works by activating the kappa opioid receptor, which is located in the central nervous system and is involved in the regulation of pain and itch. Activation of the kappa opioid receptor results in the inhibition of pain and itch signals, leading to a reduction in the sensation of pain and itch.
Biochemical and Physiological Effects:
N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been shown to have a number of biochemical and physiological effects, including the inhibition of pain and itch signals, the reduction of inflammation, and the modulation of the immune system. It has also been shown to have minimal effects on respiratory and gastrointestinal function, making it a potentially safer alternative to other opioid drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide for lab experiments is its specificity for the kappa opioid receptor, which allows for more targeted and precise studies of pain and itch pathways. However, one limitation of N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide is its relatively short half-life, which may require more frequent dosing in some experiments.

Future Directions

There are several potential future directions for the research and development of N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide, including:
1. Further evaluation of its efficacy and safety in the treatment of chronic pain and pruritus in various patient populations.
2. Investigation of its potential use in combination with other pain medications to enhance pain relief and reduce the risk of side effects.
3. Exploration of its potential use in the treatment of other medical conditions, such as depression and anxiety.
4. Development of new formulations and delivery methods to improve its bioavailability and reduce dosing frequency.
5. Investigation of its potential use in veterinary medicine for the treatment of pain and itch in animals.

Synthesis Methods

The synthesis of N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide involves several steps, starting with the reaction of 4-chloro-3-methylphenol with acetyl chloride to form 4-chloro-3-methylphenyl acetate. This intermediate is then reacted with 2-methoxyaniline to form the corresponding anilide, which is subsequently reacted with 2-methylpropanoyl chloride to form N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide.

Scientific Research Applications

N-(4-{[(4-chloro-3-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been extensively studied for its potential use in the treatment of various types of pain, including acute pain, chronic pain, and neuropathic pain. It has also been evaluated for its potential use in the treatment of pruritus, or severe itching, associated with various medical conditions.